![molecular formula C24H23NO2 B1159756 JWH 018 5-hydroxyindole metabolite-d9](/img/structure/B1159756.png)
JWH 018 5-hydroxyindole metabolite-d9
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
JWH 018 5-hydroxyindole metabolite-d9 contains nine deuterium atoms at the 2, 2’, 3, 3’, 4, 4’, 5, 5, and 5 positions. It is intended for use as an internal standard for the quantification of JWH 018 5-hydroxyindole metabolite by GC- or LC-mass spectrometry (MS). JWH 018 5-hydroxyindole metabolite is a major monohydroxylated urinary metabolite of JWH 018, a WIN 55,212-2 derivative that is a mildly selective agonist of the peripheral cannabinoid receptor. In urine samples, this metabolite is almost completely glucuronidated.
Scientific Research Applications
Mass Spectrometric Analysis
- A study by Kusano et al. (2016) developed a method for differentiating the positional isomers of JWH-018's hydroxyindole metabolites using gas chromatography-electron ionization-tandem mass spectrometry (GC-EI-MS/MS). This technique proved effective for regioisomeric differentiation of hydroxyindole metabolite isomers, with potential extension to other synthetic cannabinoids (Kusano et al., 2016).
Metabolite Identification and Measurement
- Chimalakonda et al. (2011) identified and quantified (ω-1)-hydroxyl metabolites of JWH-018 and JWH-073 in human urine. This was the first report to identify these metabolites, incorporating automated extraction procedures with deuterium-labeled internal standards (Chimalakonda et al., 2011).
Pharmacokinetic Properties
- Toennes et al. (2017) investigated the pharmacokinetic properties of JWH-018 and its metabolites in serum after inhalation. The study found a multiexponential decline in the concentration of JWH-018 and its metabolites, suggesting similarities to THC and potential accumulation in chronic users (Toennes et al., 2017).
Metabolite Analysis in Urine
- Moran et al. (2011) developed a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for measuring concentrations of JWH-018, JWH-073, and their metabolites in human urine. This study provided insights into the clinical utility of detecting aminoalkylindole metabolites (Moran et al., 2011).
Metabolite Activity and Receptor Interaction
- Seely et al. (2012) researched the activity of JWH-018-N-(5-hydroxypentyl) β-D-glucuronide (018-gluc), a major metabolite of JWH-018. The study revealed its antagonistic activity at cannabinoid type 1 receptors (CB1Rs), contributing to the understanding of how JWH-018 metabolites interact with CB1Rs (Seely et al., 2012).
Detection and Characterization in Forensic Analysis
- Emerson et al. (2013) developed a gas chromatography-mass spectrometry (GC-MS) method for detecting 'K2' metabolites, including JWH-018, in urine. This method is significant for forensic applications, providing a means to detect and confirm the use of synthetic cannabinoids (Emerson et al., 2013).
properties
Molecular Formula |
C24H23NO2 |
---|---|
Molecular Weight |
366.5 g/mol |
IUPAC Name |
[5-hydroxy-1-(2,2,3,3,4,4,5,5,5-nonadeuteriopentyl)indol-3-yl]-naphthalen-1-ylmethanone |
InChI |
InChI=1S/C24H23NO2/c1-2-3-6-14-25-16-22(21-15-18(26)12-13-23(21)25)24(27)20-11-7-9-17-8-4-5-10-19(17)20/h4-5,7-13,15-16,26H,2-3,6,14H2,1H3/i1D3,2D2,3D2,6D2 |
InChI Key |
GMOJICNPAPPCSR-YGYNLGCDSA-N |
Isomeric SMILES |
[2H]C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])CN1C=C(C2=C1C=CC(=C2)O)C(=O)C3=CC=CC4=CC=CC=C43 |
SMILES |
CCCCCN1C=C(C2=C1C=CC(=C2)O)C(=O)C3=CC=CC4=CC=CC=C43 |
Canonical SMILES |
CCCCCN1C=C(C2=C1C=CC(=C2)O)C(=O)C3=CC=CC4=CC=CC=C43 |
synonyms |
(5-hydroxy-1-pentyl-2,2,3,3,4,4,5,5,5-d9-1H-indol-3-yl)(naphthalen-1-yl)-methanone |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.